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Compound of Interest

2-lodo-5-methylbenzenesulfonic
Compound Name: o
aci

Cat. No.: B171916

An In-depth Technical Guide to 2-lodo-5-methylbenzenesulfonic Acid

This technical guide provides comprehensive information on 2-lodo-5-methylbenzenesulfonic
acid for researchers, scientists, and professionals in drug development.

Core Compound Data

2-lodo-5-methylbenzenesulfonic acid is an organic building block. The key quantitative data
for this compound and its dihydrate form are summarized below.

Property Anhydrous Form Dihydrate Form
Molecular Formula C7H7103S[1][2] C7H1110sS
) 298.10 g/mol (or 298.09815
Molecular Weight 334.13 g/mol
g/mol [2])
CAS Number 139778-27-1[2][3] 139778-27-1
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Chemical Structure

The molecular structure of 2-lodo-5-methylbenzenesulfonic acid consists of a benzene ring
substituted with an iodine atom, a methyl group, and a sulfonic acid group at positions 2, 5, and

1, respectively.
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Caption: Chemical structure of 2-lodo-5-methylbenzenesulfonic acid.

Experimental Protocols

While a specific protocol for the synthesis of 2-lodo-5-methylbenzenesulfonic acid is not
readily available in the provided search results, a method for the preparation of the related
compound, 2-iodobenzenesulfonic acid, can be adapted. This process involves the ion
exchange of its sodium salt.

Preparation of 2-lodobenzenesulfonic Acid from Sodium 2-lodobenzenesulfonate (Adapted
Protocol)

This protocol describes the synthesis of 2-iodobenzenesulfonic acid from its sodium salt, which
may serve as a reference for preparing 2-lodo-5-methylbenzenesulfonic acid from its
corresponding salt.

Materials:

Sodium 2-iodobenzenesulfonate

Amberlyst 15 (H* form) ion-exchange resin

Deionized water

Reaction vessel

Filtration apparatus

Procedure:

» Prepare a solution of sodium 2-iodobenzenesulfonate in deionized water.

e Add Amberlyst 15 (H* form) resin to the solution.

 Stir the mixture to facilitate the ion exchange process, where sodium ions are replaced by
protons on the resin.
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Monitor the reaction to completion.

Once the ion exchange is complete, filter the mixture to remove the resin beads.

The resulting filtrate is a solution of 2-iodobenzenesulfonic acid.

The product can be isolated by evaporation of the solvent.

Further research has detailed the oxidation of 2-iodobenzenesulfonic acid and its sodium salt
using reagents like Oxone or periodic acid to form 2-iodosylbenzenesulfonic acid or 2-
iodoxybenzenesulfonic acid.[4] These protocols highlight the reactivity of the iodo-
benzenesulfonic acid functional group arrangement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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